Cas no 88540-89-0 (Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]-)

• Product Name: Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]-
• CAS No: 88540-89-0
• MF: C₁₀H₉N₅O₂S
• MW: 263.275759458542
• CID: 629326
• PubChem ID: 13392906
• Update Time: 2025-04-19

Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Guanidine, [4-(2-nitrophenyl)-2-thiazolyl]-
• 2-[4-(2-nitrophenyl)-1,3-thiazol-2-yl]guanidine
• DTXSID50539178
• 88540-89-0
• PTQCHUVQQXCXQB-UHFFFAOYSA-N
• N''-[4-(2-Nitrophenyl)-1,3-thiazol-2-yl]guanidine
• SCHEMBL3605683
• 2-Guanidino-4-(2-nitro-phenyl)-thiazole

• Inchi： 1S/C10H9N5O2S/c11-9(12)14-10-13-7(5-18-10)6-3-1-2-4-8(6)15(16)17/h1-5H,(H4,11,12,13,14)
• InChI Key： PTQCHUVQQXCXQB-UHFFFAOYSA-N
• SMILES： S1C(/N=C(\N)/N)=NC(=C1)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.04769572g/mol
• Monoisotopic Mass: 263.04769572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 151Ų